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Compound of Interest

Compound Name: 2-(Aminooxy)ethanol

Cat. No.: B112469

Essential safety protocols and logistical plans are critical for the secure and effective use of 2-
(Aminooxy)ethanol in research and development. This guide provides immediate, procedural,
and step-by-step instructions for laboratory professionals, ensuring the safe handling and
disposal of this corrosive compound. By adhering to these guidelines, researchers can mitigate
risks and maintain a secure laboratory environment.

Understanding the Hazards

2-(Aminooxy)ethanol is classified as a corrosive substance that can cause severe skin burns
and eye damage.[1][2][3] Inhalation may lead to respiratory irritation, and ingestion can be
harmful.[1][3][4] It is crucial to handle this chemical with appropriate personal protective
equipment and within a controlled environment to minimize exposure risks.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-
(Aminooxy)ethanol.
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Property Value Source
Molecular Formula C2H7NO2 [5]
Molecular Weight 77.08 g/mol [5]
Boiling Point 238.6°C at 760 mmHg [6]
Flash Point 98.1°C [6]
Density 1.115 g/cm3 [6]
pH 11.8 [7]
LD50 Oral (Rat) 3 g/kg [1][3][4]
LD50 Dermal (Rabbit) 1260 mg/kg [1103114]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 2-(Aminooxy)ethanol. The

following equipment should be utilized to ensure personal safety.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes that
can cause severe eye
damage.[1][8]

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Silver
Shield®/4H®).

Prevents skin contact and

chemical burns.[1][4]

Body Protection

Chemical-resistant apron or
coveralls and closed-toe
shoes.

Protects against accidental

spills and splashes.[1][8][9]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH/MSHA approved

respirator is necessary.

Minimizes inhalation of harmful
vapors.[1][8][9]
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2-(Aminooxy)ethanol is essential to maintain a safe
laboratory environment.

e Preparation and Inspection:

[¢]

Ensure all necessary PPE is in good condition and readily available.

[¢]

Verify that a safety shower and eyewash station are accessible and operational.[7]

o

Work within a properly functioning chemical fume hood.[1]

o

Inspect the container of 2-(Aminooxy)ethanol for any signs of damage or leaks before
handling.

e Handling and Use:

[¢]

Carefully open the container, avoiding splashes or the release of vapors.

[¢]

Use only compatible equipment (e.g., glass, stainless steel) for transferring and handling
the chemical.

o

Dispense the required amount of the chemical slowly and carefully.

o

Keep the container tightly closed when not in use.[1]

e Post-Handling:

[¢]

Thoroughly clean the work area after use.

[¢]

Decontaminate any equipment that has come into contact with the chemical.

o

Remove and properly dispose of contaminated PPE.

o

Wash hands thoroughly with soap and water after handling.[10]

Emergency Procedures
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In the event of an exposure or spill, immediate action is critical.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][11]

« Skin Contact: Immediately remove contaminated clothing and wash the affected skin area
with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[1]
[11]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

» Spill: Evacuate the area. For small spills, absorb with an inert material (e.g., sand,
vermiculite) and place in a suitable container for disposal. For large spills, contact your
institution's environmental health and safety department. Do not wash spills into the sewer
system.[4][7][11]

Disposal Plan

Proper disposal of 2-(Aminooxy)ethanol and its contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing 2-(Aminooxy)ethanol in a designated, properly labeled, and
sealed container.

o Do not mix with other waste streams unless compatibility is confirmed.
o Labeling and Storage:

o Clearly label the waste container as "Hazardous Waste" and include the chemical name
"2-(Aminooxy)ethanol".
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o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

e Disposal:

o Dispose of the hazardous waste through your institution's approved hazardous waste
disposal program.[1][4]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Safe Handling Workflow

The following diagram illustrates the key steps and decision points for the safe handling of 2-
(Aminooxy)ethanol.
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Safe Handling Workflow for 2-(Aminooxy)ethanol
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Caption: A flowchart outlining the safe handling process for 2-(Aminooxy)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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